molecular formula C16H19BrN2OS2 B2814740 2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(sec-butyl)acetamide CAS No. 953983-63-6

2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(sec-butyl)acetamide

Cat. No. B2814740
CAS RN: 953983-63-6
M. Wt: 399.37
InChI Key: HUODNWAFSSIFHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(sec-butyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method that involves the use of various reagents and solvents.

Scientific Research Applications

  • Antimicrobial Activity : A study by Fahim and Ismael (2019) explored the reactivity of related acetamide derivatives and their antimicrobial activity. They found that certain derivatives displayed good antimicrobial activity against various strains, highlighting the potential of these compounds in antimicrobial applications Fahim and Ismael, 2019.

  • Antitumor Activity : Research by Yurttaş, Tay, and Demirayak (2015) synthesized derivatives with a focus on antitumor activity. They discovered that some compounds exhibited considerable anticancer activity against certain cancer cell lines, demonstrating the potential use of these derivatives in cancer treatment Yurttaş et al., 2015.

  • Synthesis and Evaluation for Hemolytic Activity : A study by Gul et al. (2017) synthesized a series of related compounds and evaluated them for antimicrobial and hemolytic activity. They found that most compounds were active against selected microbial species, indicating their potential as antimicrobial agents Gul et al., 2017.

  • Biological Activities and Computational Approach : The research by Gull et al. (2016) synthesized a series of related acetamide derivatives and evaluated them for various biological activities, including antioxidant and antibacterial properties. They found that the compounds showed moderate to good activities, particularly in urease inhibition Gull et al., 2016.

  • Antidiabetic Potential : A study by Abbasi et al. (2020) focused on the synthesis and evaluation of S-substituted acetamides derivatives for enzyme inhibition and cytotoxic behavior. They found that most compounds exhibited potent inhibitory potential against the studied enzyme, suggesting their use as anti-diabetic agents Abbasi et al., 2020.

  • Synthesis and Antimicrobial Activity : Singh et al. (2010) synthesized a series of related compounds and evaluated their antibacterial activity. The results showed that the compounds exhibited promising antibacterial properties Singh et al., 2010.

properties

IUPAC Name

2-[2-[(4-bromophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-butan-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19BrN2OS2/c1-3-11(2)18-15(20)8-14-10-22-16(19-14)21-9-12-4-6-13(17)7-5-12/h4-7,10-11H,3,8-9H2,1-2H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUODNWAFSSIFHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)NC(=O)CC1=CSC(=N1)SCC2=CC=C(C=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19BrN2OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(sec-butyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.